Cas no 1225527-92-3 (1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene)

• Product Name: 1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene
• CAS No: 1225527-92-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6132963
• PubChem ID: 82077082
• Update Time: 2025-07-20

1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene
• 1225527-92-3
• EN300-1851123

• Inchi： 1S/C12H15NO2/c1-4-15-11-7-5-10(6-8-11)12(2,3)13-9-14/h5-8H,4H2,1-3H3
• InChI Key： GNGAYABQUKTXFH-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene

Comprehensive Overview of 1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene (CAS No. 1225527-92-3)

1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene, with the CAS number 1225527-92-3, is a specialized organic compound that has garnered significant attention in the fields of polymer chemistry and material science. This compound, often referred to by its systematic name, is a key intermediate in the synthesis of advanced polymers and coatings. Its unique molecular structure, featuring an isocyanate group and an ethoxy benzene moiety, makes it highly reactive and versatile for various industrial applications.

The compound's isocyanate functionality is particularly noteworthy, as it enables cross-linking reactions with polyols to form polyurethanes. These polymers are widely used in adhesives, sealants, and flexible foams, which are currently in high demand due to the growing construction and automotive industries. Recent trends in sustainable materials have also sparked interest in derivatives of 1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene, as researchers explore bio-based alternatives to traditional petrochemical feedstocks.

In the context of search engine optimization (SEO), users frequently inquire about the synthesis methods for this compound, its industrial applications, and its role in green chemistry. Questions such as "How is 1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene used in coatings?" or "What are the safety precautions for handling CAS 1225527-92-3?" are common. Addressing these queries, this article emphasizes the compound's relevance in modern research and its alignment with circular economy principles.

From a technical perspective, the compound's ethoxy group enhances its solubility in organic solvents, facilitating its use in formulation chemistry. This property is critical for manufacturers developing high-performance coatings with improved durability and weather resistance. Additionally, the isocyanatopropane segment contributes to the compound's reactivity, enabling rapid curing times in industrial processes—a feature highly valued in time-sensitive production environments.

Recent advancements in AI-driven material discovery have also highlighted the potential of 1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene as a building block for smart materials. For instance, its incorporation into stimuli-responsive polymers has been explored for applications in drug delivery systems and self-healing coatings. These innovations align with the broader trend of functional materials designed to meet the evolving needs of industries such as healthcare and electronics.

In summary, 1-ethoxy-4-(2-isocyanatopropan-2-yl)benzene (CAS No. 1225527-92-3) is a compound of significant industrial and scientific interest. Its unique chemical properties, combined with its applicability in cutting-edge technologies, make it a subject of ongoing research and development. As industries continue to prioritize sustainability and performance, this compound is poised to play a pivotal role in the next generation of advanced materials.